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Compound of Interest |

2-Amino-3-methylbutanamide
Compound Name:

hydrochloride
CAS No.: 93169-29-0
Cat. No.: B3038920

Get Quote

\ J

Common Name: L-Valinamide Hydrochloride CAS Number: 3014-80-0 (L-isomer) Molecular
Formula: CsH13CIN20 (Salt), CsH12N20 (Free Base) Molecular Weight: 152.62 g/mol [1][2][3]

Executive Summary & Application Context

2-Amino-3-methylbutanamide hydrochloride (L-Valinamide HCI) is the stable hydrochloride
salt of the amide derivative of L-valine.[3] Unlike its methyl ester counterparts, the amide
functionality renders this compound highly stable against hydrolysis, making it a critical C-
terminal residue in the synthesis of peptide-based protease inhibitors and pharmaceutical
intermediates (e.g., in the synthesis of specific antiviral or antihypertensive agents).[3]

This guide provides a definitive spectral characterization and compares its physicochemical
performance against its closest structural analog, L-Valine Methyl Ester Hydrochloride, to assist
formulation scientists in selecting the appropriate intermediate.[3]

Spectral Characterization Standards
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The following data represents the gold-standard spectral fingerprint for high-purity (>98%) L-
Valinamide HCI.

A. Proton NMR Spectroscopy (*H NMR)

Solvent: DMSO-des (Deuterated Dimethyl Sulfoxide) Frequency: 400 MHz Rationale: DMSO-de
is preferred over D20 because it prevents the rapid exchange of labile amide and ammonium
protons, allowing for full structural verification.[3]
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Chemical Shift o ] ] Structural
Multiplicity Integration Assignment
(5, ppm) Context
N-terminal
ammonium
8.20 - 8.40 Broad Singlet 3H —NHs* protons

(Deshielded by

positive charge).

Amide proton
7.85 Broad Singlet 1H —CONH(a) (trans to
carbonyl).[3]

Amide proton
7.45 Broad Singlet 1H —CONH(b) (cis to carbonyl).

[3]

Alpha-proton,
adjacent to
electron-

3.55 - 3.65 Doublet (or m) 1H a-CH ] ]
withdrawing
amide/ammoniu

m.

Beta-proton
2.05-2.15 Multiplet 1H B-CH (Isopropyl
methine).[3]

Gamma-methyl
protons
(Isopropyl
group).[3]

0.90 - 0.98 Doublet (J=7Hz) 6H —(CH3)2

B. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR (Attenuated Total Reflectance)[3]
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Wavenumber (cm~?) Vibration Mode Diagnostic Value

Broad band indicating
3350 - 3150 N-H Stretch presence of Ammonium (NHs*)
and Amide (NH2).

Primary characteristic of the
1680 - 1660 C=0 Stretch (Amide I) amide bond; distinct from ester
C=0 (~1740 cm~1).[3]

) Confirms primary amide
1620 - 1590 N—-H Bend (Amide II)
structure.[3]

] ] Valine isopropyl group
2960 - 2870 C—H Stretch (Aliphatic) ]
signature.[3]

C. Mass Spectrometry (ESI-MS)

Mode: Positive lon Mode (ESI+)[3]
e Observed lon [M+H]*: m/z 117.1[3]

 Interpretation: The mass spectrum detects the protonated free base (MW 116.16 + 1.007).[3]
The chloride counter-ion (35.45 Da) is typically not observed in positive mode but ensures

the salt form's stability.

Comparative Performance Analysis

Objective comparison between L-Valinamide HCI and its common alternative, L-Valine Methyl
Ester HCL.[3]

Comparison: Amide Salt vs. Ester Salt

Scenario: Selection of a C-terminal valine derivative for peptide synthesis.
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Feature

L-Valinamide HCI
(CAS 3014-80-0)

L-Valine Methyl
Ester HCI (CAS
6306-52-1)

Implications for
Development

Thermal Stability (MP)

High (266-270 °C)

Moderate (171-173
OC)

Valinamide HCI has a
higher lattice energy,
offering superior shelf-

life stability.

Hydrolytic Stability

Excellent

Poor (Prone to

hydrolysis)

Methyl esters degrade
to free acid in
moisture; Amides
remain stable in

aqueous buffers.[3]

Reaction Selectivity

High

Moderate

Esters can undergo
unwanted
transesterification or
hydrolysis during
coupling.[3]

Solubility (Water)

High

High

Both are water-
soluble, but the Amide
is more stable in

solution.[3]

Hygroscopicity

Low to Moderate

Moderate to High

Valinamide HCl is
easier to handle in
non-climate-controlled

environments.[3]

Expert Insight: Use L-Valinamide HCI when the valine residue is the final C-terminus of the
target molecule.[3] Use L-Valine Methyl Ester HCI only if you intend to further extend the C-
terminus (via saponification and subsequent coupling), as converting the stable amide back to
an acid is chemically harsh and inefficient.[3]

Experimental Protocols
Protocol A: Purity Assessment by HPLC
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A self-validating method to ensure the absence of free Valine or Valine-Dipeptide impurities.
e Column: C18 Reverse Phase (e.g., 250mm x 4.6mm, 5um).[3]

» Mobile Phase A: 0.1% Phosphoric Acid in Water (Buffer).[3]

o Mobile Phase B: Acetonitrile (HPLC Grade).

e Gradient: 0-5 min (100% A); 5-20 min (Linear to 50% B).

e Flow Rate: 1.0 mL/min.

e Detection: UV at 210 nm (Amide bond absorption).[3]

o Sample Prep: Dissolve 10 mg L-Valinamide HCI in 10 mL Mobile Phase A.

o Acceptance Criteria: Main peak purity >98.0%; Single peak at retention time ~3.5-4.5 min
(varies by column).

Protocol B: Rapid Identity Confirmation (Chemical)

A quick benchtop test to distinguish the Amide from the Ester.
e Dissolve 50 mg of substance in 1 mL water.[3]
e Add 2 drops of 10% NaOH.
e Observation:
o Valinamide HCI: No immediate odor change; solution remains clear.[3]

o Valine Methyl Ester HCI: Immediate hydrolysis releases Methanol (faint odor) and may
eventually precipitate Valine free base depending on concentration.[3]

o Note: Strong heating of the Amide with NaOH will eventually release Ammonia (litmus
test), confirming the amide nitrogen.[3]

Visualizing the Analytical Workflow
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The following diagram illustrates the critical path for quality control and the chemical

relationship between Valine derivatives.
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Figure 1: Synthesis pathway and Quality Control workflow for L-Valinamide HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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